Cas no 20348-23-6 (3,4-Dihydro-2h-pyrido3,2-b1,4oxazine)

• Product Name: 3,4-Dihydro-2h-pyrido3,2-b1,4oxazine
• CAS No: 20348-23-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD09025907
• CID: 253304
• PubChem ID: 13196538
• Update Time: 2025-10-29

3,4-Dihydro-2h-pyrido3,2-b1,4oxazine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2H-pyrido[3,2-b][1,4]oxazine
• 2H-PYRIDO[3,2-B]-1,4-OXAZINE, 3,4-DIHYDRO-
• 2H,3H,4H-pyrido[3,2-b][1,4]oxazine
• 2H-PYRIDO[3,2-B]-1,4-OXAZINE,3,4-DIHYDRO
• 3,4-Dihydro-2H-1-oxa-4,5-diaza-naphthalene
• 3,4-Dihydro-2H-pyrido[3,2-b]-1,4-oxazine
• 3,4-Dihydro-2H-pyrido<3,2-b>-1,4-oxazin
• 3,4-dihydro-2-pyrido[3,2-b][1,4]oxazoline
• 3,4-Dihydro-dimethyl-2H-pyrido<3,2-b>-1,4-oxazin
• dihydropyridoboxazine
• C7H8N2O
• PubChem18891
• QQVXDMFULJVZLA-UHFFFAOYSA-N
• SBB085934
• AB49130
• RP09761
• SY008040
• AB0052631
• 2H,3H,4H-pyridino[2,3-e]1,4-oxa
• A4428
• CHEBI:194712
• dihydropyrido[1,4]oxazine
• LD-0717
• 20348-23-6
• FT-0648475
• 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine;3,4-Dihydro-2H-pyrido[3,2-b]-1,4-oxazine
• 2H-Pyrido[3,2-b]-1,4-oxazine,3,4-dihydro-
• J-511180
• AKOS005073314
• 2-CHLORO-N-[4-(DIMETHYLAMINO)PHENYL]PROPANAMIDEHYDROCHLORIDE
• AMY2002
• MFCD09025907
• SCHEMBL1093026
• DTXSID00526437
• EN300-79568
• CHEMBL4582555
• CS-0039841
• 3 pound not4-Dihydro-2H-pyrido[3 pound not2-b]-1 pound not4-oxazine
• DB-021898
• 3,4-Dihydro-2h-pyrido3,2-b1,4oxazine

• MDL： MFCD09025907
• Inchi： 1S/C7H8N2O/c1-2-6-7(8-3-1)9-4-5-10-6/h1-3H,4-5H2,(H,8,9)
• InChI Key： QQVXDMFULJVZLA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2NCC1

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2
• XLogP3: 0.9

Experimental Properties

• Density: 1.168
• Melting Point: 85 °C
• Boiling Point: 285.7℃ at 760 mmHg
• Flash Point: 126.606℃
• Refractive Index: 1.545
• PSA: 34.15000
• LogP: 1.02390

3,4-Dihydro-2h-pyrido3,2-b1,4oxazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3,4-Dihydro-2h-pyrido3,2-b1,4oxazine

3,4-Dihydro-2h-pyrido[3,2-b][1,4]oxazine (CAS No. 20348-23-6): Properties, Applications, and Market Insights

3,4-Dihydro-2h-pyrido[3,2-b][1,4]oxazine (CAS No. 20348-23-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This bicyclic structure combines pyridine and oxazine moieties, making it a versatile intermediate for synthesizing bioactive molecules. With the increasing demand for novel drug candidates and functional materials, compounds like 3,4-Dihydro-2h-pyrido[3,2-b][1,4]oxazine are becoming pivotal in modern chemistry.

The chemical properties of 3,4-Dihydro-2h-pyrido[3,2-b][1,4]oxazine include a molecular formula of C7H8N2O and a molecular weight of 136.15 g/mol. Its unique structure allows for diverse functionalization, which is why researchers frequently explore its potential in medicinal chemistry. The compound's stability and reactivity make it suitable for constructing complex molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

One of the most searched topics related to 3,4-Dihydro-2h-pyrido[3,2-b][1,4]oxazine is its role in drug discovery. Recent studies highlight its application as a scaffold for designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These applications align with the growing interest in targeted therapies for diseases like cancer and neurological disorders. Additionally, its potential use in green chemistry and sustainable synthesis has attracted attention, as industries seek eco-friendly alternatives.

The market demand for 3,4-Dihydro-2h-pyrido[3,2-b][1,4]oxazine is rising, driven by pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to academic and industrial researchers. Its availability in high purity (>98%) ensures compatibility with rigorous laboratory standards.

Another trending topic is the computational modeling of 3,4-Dihydro-2h-pyrido[3,2-b][1,4]oxazine derivatives. With advancements in AI-driven drug design, researchers are using machine learning to predict its interactions with biological targets. This approach accelerates the identification of promising candidates for further experimental validation.

In summary, 3,4-Dihydro-2h-pyrido[3,2-b][1,4]oxazine (CAS No. 20348-23-6) is a valuable compound with broad applications in drug development and material science. Its unique structure, combined with the increasing focus on precision medicine and sustainable chemistry, positions it as a key player in modern research. As scientific inquiries continue to evolve, this compound is likely to remain a subject of interest for years to come.